Cas no 568553-41-3 (5-Amino-N-(2-fluoro-phenyl)-2-methyl-benzenesulfonamide)

• Product Name: 5-Amino-N-(2-fluoro-phenyl)-2-methyl-benzenesulfonamide
• CAS No: 568553-41-3
• MF: C₁₃H₁₃FN₂O₂S
• MW: 280.317925214767
• CID: 3105925
• PubChem ID: 4657583
• Update Time: 2025-10-29

5-Amino-N-(2-fluoro-phenyl)-2-methyl-benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Amino-N-(2-fluoro-phenyl)-2-methyl-benzenesulfonamide
• Z56896943
• EN300-06012
• G35408
• SR-01000040787
• 5-amino-N-(2-fluorophenyl)-2-methylbenzenesulfonamide
• AKOS008966903
• SR-01000040787-1
• 5-amino-N-(2-fluorophenyl)-2-methylbenzene-1-sulfonamide
• 568553-41-3
• 982-142-1
• CS-0220190

• Inchi： 1S/C13H13FN2O2S/c1-9-6-7-10(15)8-13(9)19(17,18)16-12-5-3-2-4-11(12)14/h2-8,16H,15H2,1H3
• InChI Key： LVPMQCCUOVKUJA-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1C)N)(NC1C=CC=CC=1F)(=O)=O

Computed Properties

• Exact Mass: 280.06817700Da
• Monoisotopic Mass: 280.06817700Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 80.6Ų

Additional information on 5-Amino-N-(2-fluoro-phenyl)-2-methyl-benzenesulfonamide

Introduction to 5-Amino-N-(2-fluoro-phenyl)-2-methyl-benzenesulfonamide (CAS No. 568553-41-3)

5-Amino-N-(2-fluoro-phenyl)-2-methyl-benzenesulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 568553-41-3, belongs to the class of benzenesulfonamides, which are known for their diverse biological activities and potential therapeutic applications. The presence of a fluoro-substituent and an amino group in its molecular structure contributes to its unique chemical properties and reactivity, making it a valuable candidate for further investigation.

The molecular structure of 5-Amino-N-(2-fluoro-phenyl)-2-methyl-benzenesulfonamide consists of a benzene ring substituted with a sulfonamide group at the 2-position and an amino group at the 5-position, with a 2-fluoro phenyl group attached to the nitrogen atom of the sulfonamide. This arrangement imparts specific electronic and steric properties to the molecule, which can influence its interactions with biological targets. The fluoro-substituent, in particular, is known to enhance metabolic stability and binding affinity, making it a common feature in many drug candidates.

In recent years, there has been a growing interest in the development of novel sulfonamide derivatives as potential therapeutic agents. These compounds have shown promise in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The specific configuration of 5-Amino-N-(2-fluoro-phenyl)-2-methyl-benzenesulfonamide makes it an attractive candidate for further exploration in these fields.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. Researchers have been particularly interested in its ability to interact with biological targets such as enzymes and receptors. The fluoro-substituent enhances the compound's lipophilicity and binding affinity, which are critical factors in drug design. Additionally, the presence of both amino and sulfonamide groups provides multiple sites for functionalization, allowing for the development of analogs with tailored properties.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. These compounds often exhibit improved pharmacokinetic properties compared to their non-fluorinated counterparts. For instance, fluorine atoms can increase metabolic stability by resisting hydrolysis and oxidation, thereby extending the half-life of the drug in vivo. This property is particularly valuable for drugs that require prolonged therapeutic effects.

The synthesis of 5-Amino-N-(2-fluoro-phenyl)-2-methyl-benzenesulfonamide involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of the fluoro-substituent, in particular, necessitates specialized synthetic methodologies to ensure regioselectivity and minimize side reactions. Advances in synthetic chemistry have made it possible to produce complex molecules like this one with increasing efficiency and precision.

In addition to its synthetic challenges, another key aspect of studying this compound is its biological evaluation. Researchers are employing various in vitro and in vivo assays to assess its potential therapeutic effects. These studies aim to identify new targets and understand the mechanisms by which this compound exerts its biological activity. The results from these investigations could pave the way for new drug candidates targeting various diseases.

The role of computational methods in drug discovery has also been instrumental in understanding the properties of 5-Amino-N-(2-fluoro-phenyl)-2-methyl-benzenesulfonamide. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. These predictions can guide experimental design and help optimize lead compounds before they enter more costly phases of drug development.

The future prospects for this compound are promising, with ongoing research aimed at expanding its therapeutic applications. By leveraging advances in synthetic chemistry, computational biology, and high-throughput screening technologies, scientists hope to uncover new uses for this versatile sulfonamide derivative. As our understanding of its properties grows, so too does its potential as a tool for addressing unmet medical needs.

In conclusion, 5-Amino-N-(2-fluoro-phenyl)-2-methyl-benzenesulfonamide (CAS No. 568553-41-3) represents an exciting area of research within pharmaceutical chemistry. Its unique structure and promising biological activities make it a valuable candidate for further exploration. As research continues to uncover new insights into its properties and potential applications, this compound is poised to play a significant role in the development of novel therapeutics.